![molecular formula C20H21N3O4 B5517287 2-(3-methoxyphenoxy)-N-methyl-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}acetamide](/img/structure/B5517287.png)
2-(3-methoxyphenoxy)-N-methyl-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}acetamide
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Overview
Description
2-(3-methoxyphenoxy)-N-methyl-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}acetamide is a useful research compound. Its molecular formula is C20H21N3O4 and its molecular weight is 367.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 367.15320616 g/mol and the complexity rating of the compound is 470. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemotherapeutic Potential
Research has identified derivatives containing the 1,3,4-oxadiazole moiety, similar to the structure of 2-(3-methoxyphenoxy)-N-methyl-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}acetamide, as promising chemotherapeutic agents. These compounds exhibit significant cytotoxic and antimicrobial activities. For instance, certain derivatives have shown high inhibitory activity against human tumor cell lines, such as A549 (lung cancer) and MCF7 (breast cancer), highlighting their potential in cancer treatment (Kaya et al., 2017).
Antitumor and Antimicrobial Activity
Further exploration into 1,3,4-oxadiazole derivatives has revealed their antitumor and antimicrobial potential. Studies have demonstrated that these compounds possess enhanced activity against gram-negative bacteria compared to gram-positive bacteria. Additionally, their antiproliferative properties against selected human tumor cell lines have been validated, offering a foundation for developing new therapeutic agents targeting cancer and infections (Kaya et al., 2017).
Collapsin Response Mediator Protein 1 (CRMP-1) Inhibition
The design and synthesis of 1,3,4-oxadiazole derivatives have also been directed towards inhibiting Collapsin Response Mediator Protein 1 (CRMP-1), a target in small lung cancer research. Specific derivatives have been investigated for their ability to inhibit CRMP-1, demonstrating significant activity against human lung cancer cell lines. This suggests their utility in developing novel treatments for lung cancer, underlining the versatility of this compound related compounds in targeting various biological pathways (Panchal et al., 2020).
Antioxidant, Analgesic, and Anti-Inflammatory Properties
Research into 1,3,4-oxadiazole and pyrazole novel derivatives, including structures related to this compound, has highlighted their potential for toxicity assessment, tumor inhibition, and antioxidant, analgesic, and anti-inflammatory actions. These findings support the development of these compounds as multi-functional agents that could address various therapeutic needs, including pain management and inflammation reduction, further expanding their application in medical research (Faheem, 2018).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-(3-methoxyphenoxy)-N-methyl-N-[[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N3O4/c1-14-7-9-15(10-8-14)20-21-18(27-22-20)12-23(2)19(24)13-26-17-6-4-5-16(11-17)25-3/h4-11H,12-13H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CHUPPCDQGNFWOY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NOC(=N2)CN(C)C(=O)COC3=CC=CC(=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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